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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the swelling properties of hydrogels

synthesized from di(ethylene glycol) methyl ether methacrylate (DEGMA) and poly(ethylene

glycol) methyl ether methacrylate (PEGMA). The objective is to offer a clear, data-driven

overview to inform material selection and experimental design in fields such as drug delivery,

tissue engineering, and smart materials development.

Executive Summary
DEGMA and PEGMA are both popular monomers for the synthesis of thermoresponsive and

hydrophilic hydrogels. Their structural similarities, primarily the ethylene glycol side chains,

impart sensitivity to environmental stimuli, particularly temperature and pH. However, the length

of these side chains—two ethylene glycol units for DEGMA versus a polymer chain for PEGMA

—leads to distinct differences in their swelling behavior. Generally, PEGMA hydrogels with

longer PEG chains exhibit higher swelling ratios due to increased hydrophilicity and a looser

network structure. The swelling of both hydrogel types is significantly influenced by factors such

as monomer concentration, crosslinker density, pH, and temperature. While direct comparative

studies are limited, this guide synthesizes available data to draw meaningful comparisons.
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The fundamental difference between DEGMA and PEGMA lies in the length of their hydrophilic

side chains, which directly impacts the resulting hydrogel's properties.

Di(ethylene glycol) methyl ether methacrylate (DEGMA) Poly(ethylene glycol) methyl ether methacrylate (PEGMA)

DEGMA Monomer

CH2=C(CH3)COO(CH2CH2O)2CH3

Chemical Structure

PEGMA Monomer

CH2=C(CH3)COO(CH2CH2O)nCH3
(n > 2)

Chemical Structure

Click to download full resolution via product page

Figure 1: Chemical structures of DEGMA and PEGMA monomers.

Comparative Swelling Data
The swelling ratio is a critical parameter for hydrogels, indicating their capacity to absorb and

retain water. The following tables summarize quantitative data from various studies. It is

important to note that direct comparison is challenging due to variations in experimental

conditions across different studies.

Table 1: Swelling Ratios of PEGMA-based Hydrogels under Different Conditions
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Monomer
Compositio
n

Crosslinker
Swelling
Medium
(pH)

Temperatur
e (°C)

Equilibrium
Swelling
Ratio (g/g)

Reference

PEGMEM

(Mw 300), 1

mmol

PEGDMA
Deionized

Water
Room Temp ~1.5 [1]

PEGMEM

(Mw 300), 2

mmol

PEGDMA
Deionized

Water
Room Temp ~2.8 [1]

PEGMEM

(Mw 500)
PEGDMA

Deionized

Water
Room Temp ~3.8 [1]

PEGMEM

(Mw 900)
PEGDMA

Deionized

Water
Room Temp ~19.3 [1]

P(MAA-co-

PEGMEMA)

1:8

PEGDMA-

550 (1%)
pH 1.2 Room Temp ~11.4 [2]

P(MAA-co-

PEGMEMA)

1:8

PEGDMA-

550 (1%)
pH 7.0 Room Temp ~14.8 [2]

Table 2: Influence of Crosslinker Concentration on Swelling Ratio of PEGMA-based Hydrogels

Monomer
Compositio
n

Crosslinker
(molar
ratio)

Swelling
Medium

Temperatur
e (°C)

Swelling
Ratio (g/g)

Reference

PEGMEM +

DMAEM

PEGDMA

(1%)

Deionized

Water
Room Temp 12.6 [1]

PEGMEM +

DMAEM

PEGDMA

(3%)

Deionized

Water
Room Temp 2.45 [1]

Table 3: Thermoresponsive Swelling of Oligo(ethylene glycol) Methacrylate-based Hydrogels
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Monomer
Compositio
n

Crosslinker
Swelling
Medium

Temperatur
e (°C)

Equilibrium
Swelling
Ratio (%)

Reference

MEO2MA:OE

GMA (80:20)
Clay (5 wt%) Water 25 1640 [3]

MEO2MA:OE

GMA (80:20)
Clay (5 wt%) Water 50

Lower

(deswollen)
[3]

MEO2MA (2-(2-methoxyethoxy) ethyl methacrylate) is structurally similar to DEGMA, and

OEGMA (oligo(ethylene glycol) methacrylate) is a general term for PEGMA monomers.

Key Factors Influencing Swelling
Several factors can be tuned to control the swelling behavior of both DEGMA and PEGMA

hydrogels:

Monomer Concentration: Higher monomer concentrations generally lead to a higher polymer

volume fraction in the hydrogel, resulting in a denser network and a lower swelling ratio.[1]

Side Chain Length (PEGMA): For PEGMA hydrogels, increasing the molecular weight (and

thus the length of the PEG side chain) leads to a significant increase in the swelling ratio.[1]

This is attributed to the increased hydrophilicity and the formation of a looser polymer

network.

Crosslinker Concentration: Increasing the concentration of the crosslinking agent results in a

more densely crosslinked network, which restricts the mobility of the polymer chains and

significantly decreases the swelling ratio.[1][4]

pH: For hydrogels containing pH-sensitive co-monomers like methacrylic acid (MAA), the

swelling is highly dependent on the pH of the surrounding medium. At low pH, acidic groups

are protonated, leading to a collapsed state, while at higher pH, deprotonation and

electrostatic repulsion cause significant swelling.[2]

Temperature: Both DEGMA and PEGMA can be used to synthesize thermoresponsive

hydrogels that exhibit a lower critical solution temperature (LCST). Below the LCST, the
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hydrogels are swollen, and above the LCST, they deswell and shrink due to a shift in the

hydrophilic-hydrophobic balance.[3]

Experimental Protocols
Synthesis of PEGMA Hydrogels by Free Radical
Polymerization
This protocol is a generalized procedure based on common laboratory practices.[5][6]

Preparation of Monomer Solution: A predetermined amount of PEGMA monomer is dissolved

in deionized water in a reaction vessel.

Addition of Crosslinker and Initiator: A crosslinking agent, such as poly(ethylene glycol)

diacrylate (PEGDA) or ethylene glycol dimethacrylate (EGDMA), is added to the monomer

solution. Subsequently, a photoinitiator (e.g., Irgacure 2959) or a redox initiator system (e.g.,

ammonium persulfate (APS) and tetramethylethylenediamine (TEMED)) is introduced.[5][6]

Polymerization:

Photopolymerization: The solution is exposed to UV light for a specific duration to initiate

polymerization and crosslinking.[6]

Redox Polymerization: The reaction is allowed to proceed, often overnight, at room

temperature or a controlled temperature.[5]

Purification: The resulting hydrogel is immersed in a large volume of deionized water for

several days to remove any unreacted monomers, crosslinkers, and initiators. The water is

changed periodically.[5]

Drying: The purified hydrogel is dried to a constant weight, typically in a vacuum oven or by

lyophilization.

Swelling Studies
The following is a standard procedure for determining the swelling ratio of hydrogels.[7][8]
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Figure 2: Experimental workflow for a hydrogel swelling study.
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Initial Measurement: A dried hydrogel sample is accurately weighed to determine its dry

weight (Wd).[7]

Immersion: The hydrogel is immersed in a swelling medium of interest (e.g., phosphate-

buffered saline at a specific pH).[7]

Incubation: The sample is incubated at a controlled temperature.[7]

Periodic Weighing: At regular time intervals, the hydrogel is removed from the medium,

gently blotted with filter paper to remove excess surface water, and weighed to obtain the

swollen weight (Ws).[7]

Equilibrium Determination: This process is repeated until the swollen weight remains

constant over several measurements, indicating that equilibrium swelling has been reached.

[9]

Calculation: The equilibrium swelling ratio is calculated using the formula:

Equilibrium Swelling Ratio = (Ws_equilibrium - Wd) / Wd

Conclusion
Both DEGMA and PEGMA are versatile monomers for creating stimuli-responsive hydrogels

with tunable swelling properties. The choice between them will largely depend on the desired

swelling capacity and thermoresponsive behavior. PEGMA hydrogels, with their longer

hydrophilic side chains, offer a wider range of swelling ratios that can be controlled by the

molecular weight of the PEGMA monomer. DEGMA, on the other hand, provides a more

defined and shorter side chain, which can be advantageous for applications requiring a more

compact hydrogel network. The experimental data compiled in this guide, along with the

detailed protocols, provide a solid foundation for researchers to design and synthesize

hydrogels with tailored swelling characteristics for a variety of biomedical and scientific

applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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